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Compound of Interest

Compound Name: 5,7-Dibromo-8-methoxyquinoline

Cat. No.: B102607

Application Notes and Protocols for 5,7-
Dibromo-8-methoxyquinoline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of 5,7-Dibromo-8-methoxyquinoline. The information is intended to guide laboratory
personnel in minimizing risks and implementing best practices when working with this
compound.

Chemical and Physical Properties

5,7-Dibromo-8-methoxyquinoline is a halogenated derivative of quinoline. A summary of its
key properties is presented in the table below. Data for the closely related compound, 5,7-
Dibromo-8-hydroxyquinoline, is also included for reference, given the greater availability of
published data for this analogue.
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5,7-Dibromo-8- 5,7-Dibromo-8-
Property . L
methoxyquinoline hydroxyquinoline
CAS Number 17012-49-6[1] 521-74-4
Molecular Formula C10H7Br2NOJ[1] CoHsBr2NO
Molecular Weight 316.98 g/mol [1] 302.95 g/mol
Appearance Solid (form may vary) Off-white to pale beige solid[2]
Melting Point Not specified 198-200 °CJ[2][3]
- ) Slightly soluble in DMSO and
Solubility Soluble in chloroform
Methanol[2]
Room Temperature, keep in a
Storage Temperature -20°C[1]

dark place, sealed in dry[2]

Safety and Handling

Given the limited specific toxicity data for 5,7-Dibromo-8-methoxyquinoline, a cautious
approach to handling is imperative. The safety precautions outlined below are based on the
known hazards of the structurally similar and more extensively studied 5,7-Dibromo-8-
hydroxyquinoline, which is known to cause skin, eye, and respiratory irritation.

Hazard Identification

o Acute Effects: May cause irritation to the skin, eyes, and respiratory tract.

» Chronic Effects: The toxicological properties have not been fully investigated.[4] Handle with
care to avoid long-term exposure.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles are required.
» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile).

» Skin and Body Protection: A lab coat or other protective clothing should be worn.
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» Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to
avoid inhalation of dust or vapors.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing.

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical advice.

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Spills and Disposal

o Spills: In case of a spill, wear appropriate PPE and contain the spill. Absorb with an inert
material and place in a suitable container for disposal.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Storage Procedures

Proper storage is crucial to maintain the integrity of 5,7-Dibromo-8-methoxyquinoline and to
ensure safety in the laboratory.

o Temperature: Store at -20°C for long-term stability.[1]
o Container: Keep the container tightly sealed.

e Environment: Store in a dry, well-ventilated area, away from incompatible materials such as
oxidizing agents.

 Light Sensitivity: While not explicitly stated for the methoxy- derivative, the related hydroxy-
compound is light-sensitive.[5] It is prudent to store 5,7-Dibromo-8-methoxyquinoline
protected from light.
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Experimental Protocols

5,7-Dibromo-8-methoxyquinoline is primarily used as an intermediate in organic synthesis,
for instance, in Suzuki-Miyaura cross-coupling reactions.[6] Below is a detailed protocol for its
synthesis from 5,7-Dibromo-8-hydroxyquinoline.

Synthesis of 5,7-Dibromo-8-methoxyquinoline

This protocol is adapted from a published procedure for the methylation of 5,7-Dibromo-8-
hydroxyquinoline.[7][8]

Materials:

5,7-Dibromo-8-hydroxyquinoline

e Sodium hydroxide (NaOH)

« Distilled water

o Dimethyl sulfate (Me2S0Oa4) - Caution: Highly toxic and carcinogenic.
e Chloroform (CHCIs)

e 10% Sodium carbonate (Na2CO3) solution
e 10% Sodium hydroxide (NaOH) solution

e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask

 Stirring apparatus

e Dropping funnel

e Heating mantle or water bath

e Separatory funnel
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Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 5,7-Dibromo-8-hydroxyquinoline (1.0 g, 3.3 mmol) in a
solution of NaOH (132 mg, 3.3 mmol) in 100 ml of distilled water.[7][8]

Cool the mixture to 263 K (-10 °C) with continuous stirring.[8]

Slowly add dimethyl sulfate (416 mg, 3.3 mmol) dropwise to the mixture over a period of 1
hour.[7][8] Extreme caution should be exercised when handling dimethyl sulfate.

After the addition is complete, heat the mixture to 343-353 K (70-80 °C) for 1 hour.[7][8]

Monitor the reaction progress (e.g., by TLC). The reaction is typically complete after about 2
hours, often indicated by a color change.[7][8]

Once the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and extract the product with chloroform (50 ml).

[7]L8]

Wash the organic layer successively with 10% Na2COs solution (2 x 15 ml) and 10% NaOH
solution (2 x 15 ml).[7][8]

Dry the organic layer over anhydrous Na=S0Oa.[7][8]

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.[7][8]

The product can be further purified by recrystallization or column chromatography if
necessary.

Workflow and Pathway Diagrams

The following diagrams illustrate the safe handling workflow and the synthetic pathway

described.
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Safe Handling Workflow for 5,7-Dibromo-8-methoxyquinoline
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Caption: A workflow diagram illustrating the key steps for the safe handling of 5,7-Dibromo-8-
methoxyquinoline.
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Synthesis of 5,7-Dibromo-8-methoxyquinoline

5,7-Dibromo-8-hydroxyquinoline

1. NaOH, H20
2. Me2S0a

5,7-Dibromo-8-methoxyquinoline

Click to download full resolution via product page

Caption: A simplified reaction scheme for the synthesis of 5,7-Dibromo-8-methoxyquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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